Cas no 2138011-97-7 (3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylpropanamide)

• Product Name: 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylpropanamide
• CAS No: 2138011-97-7
• MF: C₁₂H₁₉N₅O
• MW: 249.312161684036
• CID: 6275665
• PubChem ID: 165484800
• Update Time: 2025-06-25

3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylpropanamide
• EN300-1130725
• 2138011-97-7
• 3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-cyclopropylpropanamide

• Inchi： 1S/C12H19N5O/c13-10(8-1-2-8)5-12(18)16-11-3-4-15-17(11)9-6-14-7-9/h3-4,8-10,14H,1-2,5-7,13H2,(H,16,18)
• InChI Key： XSYZKVIHHVHKEB-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CC1)N)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 249.15896025g/mol
• Monoisotopic Mass: 249.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 85Ų

Additional information on 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylpropanamide

Professional Introduction to Compound with CAS No. 2138011-97-7 and Product Name: 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylpropanamide

The compound with the CAS number 2138011-97-7 and the product name 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including azetidine and pyrazole, combined with an amide functional group, suggests a high degree of chemical complexity that may contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The azetidinyl and pyrazolyl moieties in this compound are particularly noteworthy, as they are known to exhibit a wide range of biological activities. For instance, azetidine derivatives have been explored for their antimicrobial and anti-inflammatory properties, while pyrazole-based compounds are often investigated for their potential in treating neurological disorders and cancer. The incorporation of these motifs into a single molecular scaffold may synergistically enhance the pharmacological efficacy of the compound.

The 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylpropanamide structure also features a cyclopropyl group, which is a common pharmacophore in drug design due to its ability to improve metabolic stability and binding affinity. This structural element, combined with the amide linkage, contributes to the compound's overall solubility and bioavailability, making it a promising candidate for further development. In vitro studies have begun to elucidate the interactions between this compound and various biological targets, providing insights into its potential mechanisms of action.

One of the most exciting aspects of this compound is its potential application in targeting complex diseases. Current research indicates that the pyrazolyl moiety may interact with enzymes and receptors involved in pathways such as kinases and transcription factors. These interactions are critical for diseases like cancer, where dysregulation of these pathways often leads to uncontrolled cell growth. Additionally, the azetidinyl ring may contribute to anti-inflammatory effects by modulating cytokine production and immune responses. Such dual functionality makes this compound an attractive candidate for multitargeted drug design.

In terms of synthetic chemistry, the preparation of 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylpropanamide involves multiple steps that require precise control over reaction conditions. The synthesis typically begins with the formation of the azetidine ring through cyclization reactions, followed by functionalization with the pyrazole moiety. The introduction of the cyclopropyl group is achieved through nucleophilic substitution or other coupling reactions. Advanced techniques such as transition metal catalysis have been employed to optimize these steps, ensuring high yields and purity.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits good oral bioavailability and moderate tissue distribution, indicating its potential for systemic administration. Furthermore, preliminary toxicity studies have shown that it is well-tolerated at tested doses, although further long-term studies are necessary to fully assess its safety profile. These findings are encouraging and support the progression towards clinical trials.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylpropanamide represents a testament to this collaborative approach, as it embodies the culmination of years of research aimed at identifying and optimizing biologically active molecules. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.

In conclusion, the compound with CAS number 2138011-97-7 and product name 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-cyclopropylpropanamide is a promising candidate for further development in pharmaceuticals. Its unique structural features, combined with preliminary evidence of biological activity and favorable pharmacokinetic properties, make it an exciting prospect for treating a variety of diseases. As research continues to uncover new applications for this molecule, it is likely to become an important tool in the arsenal of modern medicine.